3-Methyl-1-(oxolan-2-ylmethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 3-methyl-1-(oxolan-2-ylmethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C18H18N4O/c1-12-9-17(20-11-13-5-4-8-23-13)22-16-7-3-2-6-15(16)21-18(22)14(12)10-19/h2-3,6-7,9,13,20H,4-5,8,11H2,1H3
• InChI Key: VYPPKKSWQVAZMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC3=CC=CC=C3N2C(=C1)NCC4CCCO4)C#N
• Molecular Formula: C18H18N4O
• Molecular Weight: 306.4 g/mol

Description

3-Methyl-1-(oxolan-2-ylmethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a potent inhibitor of DNA synthesis and has shown promising results in the treatment of various types of cancer.

Mechanism of Action

The mechanism of action of 3-Methyl-1-(oxolan-2-ylmethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile involves the inhibition of DNA synthesis. The compound binds to the DNA polymerase enzyme and prevents it from replicating DNA. This leads to the disruption of DNA replication and ultimately causes cell death.
Biochemical and Physiological Effects:
3-Methyl-1-(oxolan-2-ylmethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Methyl-1-(oxolan-2-ylmethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile in lab experiments are its potent inhibitory effects on DNA synthesis and its promising results in the treatment of various types of cancer. However, the compound has limitations in terms of its toxicity and potential side effects, which need to be carefully monitored in lab experiments.

Future Directions

There are several future directions for the research on 3-Methyl-1-(oxolan-2-ylmethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile. One direction is to explore its potential as a treatment for other types of cancer, such as pancreatic and ovarian cancer. Another direction is to investigate its potential in combination with other chemotherapy drugs to enhance its efficacy. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for the compound.

Synthesis Methods

The synthesis of 3-Methyl-1-(oxolan-2-ylmethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile involves a series of chemical reactions. The starting material is 2-aminobenzimidazole, which is reacted with methyl 2-bromoacetate to form the intermediate compound. This intermediate is then reacted with 2-chloroethyl oxirane to form the final product.

Scientific Research Applications

3-Methyl-1-(oxolan-2-ylmethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile has been extensively studied for its potential as a cancer treatment. It has been shown to inhibit DNA synthesis by binding to the DNA polymerase enzyme. This inhibition leads to the disruption of DNA replication and ultimately causes cell death. The compound has shown promising results in the treatment of various types of cancer, including breast, lung, and colon cancer.